Hcv-IN-7

• Molecular Formula: C40H48N8O6S
• Molecular Weight: 768.9 g/mol
• InChI: InChI=1S/C40H48N8O6S/c1-21(2)32(45-39(51)53-5)37(49)47-15-7-9-29(47)35-41-19-27(43-35)24-13-14-26-23(17-24)11-12-25-18-31(55-34(25)26)28-20-42-36(44-28)30-10-8-16-48(30)38(50)33(22(3)4)46-40(52)54-6/h11-14,17-22,29-30,32-33H,7-10,15-16H2,1-6H3,(H,41,43)(H,42,44)(H,45,51)(H,46,52)/t29-,30-,32-,33-/m0/s1
• InChIKey: LDAZZKPDFMKNSP-ULDMLYOQSA-N

HCV-IN-7: Identity & Baseline Profile

HCV-IN-7 (Compound 20) is an orally active, pan-genotypic inhibitor of the hepatitis C virus (HCV) nonstructural protein 5A (NS5A) [1]. It belongs to a novel class of NS5A inhibitors characterized by a less complex central tricyclic core, identified through systematic structure–activity relationship (SAR) studies aimed at optimizing pan-genotypic activity and pharmacokinetic properties [1]. The compound exhibits picomolar potency against a broad range of HCV genotypes (GT1a, GT1b, GT2a, GT3a, GT4a, GT6a) and has been advanced as a potential clinical candidate based on its superior pan-genotypic profile and favorable liver uptake [1].

Pan-genotypic NS5A inhibition in HCV replicon assays across genotypes 1–6

Oral exposure context with liver uptake reported in rodent and canine models

Research tool compound for HCV replication, SAR, and preclinical PK/PD studies

• [1] Ramdas V, Talwar R, Banerjee M, Joshi AA, Das AK, Walke DS, et al. Discovery and Characterization of Potent Pan-Genotypic HCV NS5A Inhibitors Containing Novel Tricyclic Central Core Leading to Clinical Candidate. J Med Chem. 2019 Dec 12;62(23):10563-10582. View Source

HCV-IN-7: Why Generic Substitution Fails

HCV NS5A inhibitors are not interchangeable due to significant variations in genotypic coverage, potency against key genotypes like GT3a, and pharmacokinetic profiles. First-generation inhibitors such as daclatasvir and ledipasvir exhibit weaker activity against genotypes GT2a and GT3a, and often require complex regimens or have suboptimal liver distribution [1]. HCV-IN-7, with its optimized tricyclic core, demonstrates a superior pan-genotypic profile, including up to several-hundred-fold greater potency against GT3a compared to ledipasvir, and a favorable liver uptake profile that sustains therapeutic concentrations for extended periods [1]. These differentiations are critical for researchers developing next-generation pan-genotypic combination therapies or studying NS5A resistance mechanisms.

Genotype coverage mismatch

Ledipasvir and daclatasvir exhibit marked potency loss against GT2/3; pan-genotypic assay consistency may not be maintained with these comparators.

PK and hepatic exposure divergence

Reported liver uptake and species-specific PK parameters (rat, dog) for HCV-IN-7 may not transfer to other NS5A inhibitors, complicating in vivo study design.

Resistance barrier differences

Resistance-associated substitutions and genotype-dependent barriers vary among inhibitors; comparative escape studies may require matched controls.

• [1] Ramdas V, Talwar R, Banerjee M, Joshi AA, Das AK, Walke DS, et al. Discovery and Characterization of Potent Pan-Genotypic HCV NS5A Inhibitors Containing Novel Tricyclic Central Core Leading to Clinical Candidate. J Med Chem. 2019 Dec 12;62(23):10563-10582. View Source

HCV-IN-7: Comparative Evidence Guide

Pan-Genotypic Potency vs. Daclatasvir

HCV-IN-7 (Compound 20) demonstrates superior pan-genotypic antiviral activity compared to daclatasvir and ledipasvir. In cell-based replicon assays, HCV-IN-7 exhibited picomolar IC50 values across all six major HCV genotypes tested. Notably, HCV-IN-7 is 3-fold more potent against GT3a (IC50 = 47 pM) than daclatasvir (IC50 = 146 pM), and several-hundred-fold more potent than ledipasvir [1]. It also shows improved potency against GT2a (5 pM) relative to daclatasvir (71 pM) and ledipasvir (30 pM), and against GT4a (3 pM) compared to daclatasvir (12 pM) and ledipasvir (9 pM) [1]. The data indicate a consistently enhanced pan-genotypic profile.

GT3a potency vs. daclatasvir

Cross-study comparable

HCV-IN-7 IC50 = 47 pM vs. daclatasvir EC50 = 146 pM; 3.1-fold lower IC50.

Supports improved sensitivity for GT3a replicon assays.

Replicon assay; confirm in head-to-head platform.

Evidence Dimension	Antiviral potency (IC50, pM) across HCV genotypes in replicon assays
Target Compound Data	GT1b: 12 pM; GT2a: 5 pM; GT1a: 27 pM; GT3a: 47 pM; GT4a: 3 pM; GT6a: 28 pM
Comparator Or Baseline	Daclatasvir: GT1b: 9 pM; GT2a: 71 pM; GT1a: 50 pM; GT3a: 146 pM; GT4a: 12 pM; GT6a: 54 pM. Ledipasvir (selected genotypes): GT2a: 30 pM; GT4a: 9 pM
Quantified Difference	HCV-IN-7 vs. Daclatasvir: GT2a (5 vs 71 pM, 14-fold more potent), GT3a (47 vs 146 pM, 3-fold more potent), GT4a (3 vs 12 pM, 4-fold more potent). HCV-IN-7 vs. Ledipasvir: GT2a (5 vs 30 pM, 6-fold more potent), GT3a (several-hundred-fold more potent)
Conditions	HCV genotype-specific subgenomic replicon cell culture assays

Why This Matters

This data justifies the selection of HCV-IN-7 over older NS5A inhibitors for research requiring potent, consistent activity across all clinically relevant HCV genotypes, particularly the difficult-to-treat GT3a.

• [1] Ramdas V, Talwar R, Banerjee M, Joshi AA, Das AK, Walke DS, et al. Discovery and Characterization of Potent Pan-Genotypic HCV NS5A Inhibitors Containing Novel Tricyclic Central Core Leading to Clinical Candidate. J Med Chem. 2019 Dec 12;62(23):10563-10582. View Source

Pan-Genotypic Coverage vs. Ledipasvir

In a head-to-head in vitro ADME comparison with the structurally related analog Compound 19, HCV-IN-7 (Compound 20) demonstrated a superior CYP inhibition profile. At a concentration of 10 µM, HCV-IN-7 showed ≤42% inhibition for the major CYP isoforms CYP2D6, CYP2C9, and CYP3A4, specifically: 12% inhibition of CYP2D6, 42% inhibition of CYP2C9, and 12% inhibition of CYP3A4 [1]. In contrast, Compound 19 exhibited 56% inhibition of CYP3A4 at the same concentration, indicating a higher potential for CYP-mediated drug-drug interactions [1]. This differential profile is a key discriminator for the selection of HCV-IN-7.

Coverage vs. ledipasvir

Cross-study comparable

Potency gap ratio (GT3a/GT1b): HCV-IN-7 15.7 vs. ledipasvir 132,500 (>8,400-fold smaller gap).

HCV-IN-7 maintains uniform pan-genotypic potency; ledipasvir is limited to GT1/4.

Direct comparator study may further validate.

Evidence Dimension	Inhibition of major cytochrome P450 isoforms at 10 µM
Target Compound Data	CYP2D6: 12% inhibition; CYP2C9: 42% inhibition; CYP3A4: 12% inhibition
Comparator Or Baseline	Compound 19: CYP3A4 inhibition of 56% at 10 µM
Quantified Difference	HCV-IN-7 exhibits ≤42% inhibition across all tested isoforms, whereas Compound 19 shows 56% inhibition of CYP3A4, a 14-percentage-point difference indicative of a lower DDI risk.
Conditions	In vitro CYP inhibition assay using human recombinant enzymes

Why This Matters

The lower CYP inhibition profile of HCV-IN-7 reduces the likelihood of metabolic drug-drug interactions, making it a more suitable candidate for research involving combination antiviral regimens.

• [1] Ramdas V, Talwar R, Banerjee M, Joshi AA, Das AK, Walke DS, et al. Discovery and Characterization of Potent Pan-Genotypic HCV NS5A Inhibitors Containing Novel Tricyclic Central Core Leading to Clinical Candidate. J Med Chem. 2019 Dec 12;62(23):10563-10582. View Source

GT6a Potency vs. Ombitasvir

A critical differentiator for NS5A inhibitors is their ability to concentrate at the primary site of HCV replication—the liver. HCV-IN-7 demonstrates a favorable liver uptake profile, maintaining a significant concentration of the compound in the liver for up to 8 hours post-administration [1]. This sustained hepatic exposure is a key advantage, as many earlier NS5A inhibitors suffer from poor liver distribution or rapid clearance, which can limit their efficacy [1]. While direct quantitative liver-to-plasma ratios or head-to-head hepatic concentration data against specific comparators are not reported, this class-level inference highlights a critical pharmacokinetic advantage over inhibitors with suboptimal tissue distribution.

GT6a vs. ombitasvir

Cross-study comparable

HCV-IN-7 IC50 = 28 pM vs. ombitasvir EC50 = 366 pM; 13.1-fold lower IC50.

Enables robust GT6a inhibition for Southeast Asian genotype studies.

Verify in single assay platform.

Evidence Dimension	Duration of sustained compound concentration in liver tissue
Target Compound Data	Maintained significant concentration for up to 8 hours in the liver
Comparator Or Baseline	Class baseline: Many NS5A inhibitors exhibit poor oral bioavailability and suboptimal liver distribution
Quantified Difference	Not quantified against a specific comparator; differentiation is based on the documented favorable liver uptake and sustained concentration relative to the known class limitation.
Conditions	In vivo pharmacokinetic study in animal models (species not specified in context)

Why This Matters

Sustained liver concentration directly correlates with prolonged on-target antiviral activity at the site of HCV replication, a crucial factor for achieving high cure rates in preclinical models.

• [1] Ramdas V, Talwar R, Banerjee M, Joshi AA, Das AK, Walke DS, et al. Discovery and Characterization of Potent Pan-Genotypic HCV NS5A Inhibitors Containing Novel Tricyclic Central Core Leading to Clinical Candidate. J Med Chem. 2019 Dec 12;62(23):10563-10582. View Source

Liver Uptake and Pharmacokinetic Profile

HCV-IN-7 exhibits good oral bioavailability and a favorable pharmacokinetic (PK) profile across species, as demonstrated in rat and dog models. In rats, following oral administration (10 mg/kg), HCV-IN-7 achieved a Cmax of 1 µM and an AUClast of 6 µM·h [1]. Intravenous administration (1 mg/kg) in rats revealed a half-life (T1/2) of 2 hours, a clearance (CL) of 11 mL/min/kg, and a volume of distribution at steady state (Vss) of 2 L/kg [1]. In dogs, the oral exposure was higher, with a Cmax of 5 µM and AUClast of 49 µM·h following a 10 mg/kg dose [1]. IV administration (1 mg/kg) in dogs showed a T1/2 of 4 hours and a CL of 6 mL/min/kg [1]. While direct PK comparisons to ledipasvir or daclatasvir are not available from the same study, these PK parameters demonstrate adequate systemic exposure and a profile consistent with once-daily dosing potential.

Liver PK profile

Class-level inference

Rat IV: T1/2 2 h, CL 11 mL/min/kg, Vss 2 L/kg; Dog: T1/2 4 h, CL 6 mL/min/kg.

Provides dosing context for in vivo liver exposure studies.

Species-specific PK; class comparisons require confirmation.

Evidence Dimension	Pharmacokinetic parameters (Cmax, AUClast, T1/2, CL, Vss) in rat and dog
Target Compound Data	Rat (10 mg/kg po): Cmax = 1 µM, AUClast = 6 µM·h; Rat (1 mg/kg iv): T1/2 = 2 h, CL = 11 mL/min/kg, Vss = 2 L/kg. Dog (10 mg/kg po): Cmax = 5 µM, AUClast = 49 µM·h; Dog (1 mg/kg iv): T1/2 = 4 h, CL = 6 mL/min/kg, Vss = 2 L/kg
Comparator Or Baseline	No direct comparator PK data in the same study; profile supports 'good pharmacokinetic profile' classification.
Quantified Difference	Not applicable; supporting characterization data.
Conditions	In vivo pharmacokinetic studies in male Sprague-Dawley rats and beagle dogs; formulation details as per original study.

Why This Matters

Well-characterized oral PK in preclinical species confirms systemic exposure and supports the compound's suitability for in vivo efficacy studies, reducing the risk of PK-related failure in research applications.

• [1] Ramdas V, Talwar R, Banerjee M, Joshi AA, Das AK, Walke DS, et al. Discovery and Characterization of Potent Pan-Genotypic HCV NS5A Inhibitors Containing Novel Tricyclic Central Core Leading to Clinical Candidate. J Med Chem. 2019 Dec 12;62(23):10563-10582. View Source

HCV-IN-7: Research & Application Scenarios

Pan-Genotypic Replicon Assay Development

Use HCV-IN-7 as a reference pan-genotypic NS5A inhibitor in cell-based replicon assays across HCV genotypes 1-6. Its quantitatively superior and well-characterized IC50 profile against GT3a (3-fold better than daclatasvir) and GT2a (14-fold better than daclatasvir) makes it an ideal tool for benchmarking new compounds or studying genotype-specific NS5A inhibition [1]. The compound's known activity against a panel of replicons provides a reliable positive control for antiviral screening campaigns.

GT3a/6a Mechanistic Studies

Employ HCV-IN-7 in preclinical rodent or canine models to investigate NS5A inhibitor pharmacokinetics and liver uptake. The documented PK parameters (Cmax, AUClast, T1/2, CL) in rats and dogs, coupled with evidence of sustained hepatic concentration for up to 8 hours, provide a validated reference point for studying liver-targeted antiviral distribution [1]. This is particularly valuable for researchers developing novel liver-directed formulations or studying hepatic drug metabolism.

In Vivo Efficacy & PK/PD Studies

Utilize HCV-IN-7 as a tool compound in ADME assays to investigate the CYP inhibition profile of next-generation NS5A inhibitors. Its low and well-characterized inhibition of CYP2D6, CYP2C9, and CYP3A4 (≤42% at 10 µM) makes it a suitable comparator for assessing the DDI potential of new chemical entities [1]. This application is directly supported by the differential CYP inhibition data compared to the related Compound 19.

Application

Selection Property

Validation Focus

Pan-genotypic replicon assay development

Uniform pan-genotypic inhibition profile

Confirm IC50 range across genotypes 1–6 in replicon assays

GT3a/6a mechanistic studies

Enhanced potency against difficult genotypes vs. legacy inhibitors

Validate genotype-specific IC50 in replicon models

In vivo PK/PD efficacy studies

Reported oral bioavailability and liver PK in rodents/canines

Establish dose-exposure relationship and liver concentration

NS5A tricyclic core SAR studies

Benchmark pan-genotypic potency from tricyclic scaffold

Compare analog potency and genotype coverage against HCV-IN-7 reference

• [1] Ramdas V, Talwar R, Banerjee M, Joshi AA, Das AK, Walke DS, et al. Discovery and Characterization of Potent Pan-Genotypic HCV NS5A Inhibitors Containing Novel Tricyclic Central Core Leading to Clinical Candidate. J Med Chem. 2019 Dec 12;62(23):10563-10582. View Source